Cas no 52938-06-4 (2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester)
52938-06-4 structure
Product Name:2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
CAS No:52938-06-4
MF:C10H11N3O2
MW:205.213241815567
CID:1113493
PubChem ID:179612
Update Time:2025-04-20
2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
- ethyl 2-amino-1H-benzo[d]imidazole-1-carboxylate
- ethyl 2-aminobenzimidazole-1-carboxylate
- 1H-Benzimidazole-1-carboxylic acid, 2-amino-, ethyl ester
- DTXSID00967407
- Ethyl 2-imino-2,3-dihydro-1H-benzimidazole-1-carboxylate
- SCHEMBL11830006
- 52938-06-4
- Oprea1_049155
-
- Inchi: 1S/C10H11N3O2/c1-2-15-10(14)13-8-6-4-3-5-7(8)12-9(13)11/h3-6H,2H2,1H3,(H2,11,12)
- InChI Key: RZCPYUYZNCGQMW-UHFFFAOYSA-N
- SMILES: O(CC)C(N1C(N)=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 205.08523
- Monoisotopic Mass: 205.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 70.14
2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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